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Compound of Interest

Compound Name: 4-Nitrobenzyl alcohol

Cat. No.: B041310 Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Applications of 4-
Nitrobenzyl Alcohol

Abstract
This technical guide provides a comprehensive overview of 4-Nitrobenzyl alcohol (CAS No:

619-73-8), a versatile building block in organic synthesis with significant applications in

pharmaceutical and materials science. This document details its chemical and physical

properties, provides established experimental protocols for its synthesis and key

transformations, and explores its role in advanced drug development, particularly in the context

of antibody-drug conjugates (ADCs). The information is tailored for researchers, scientists, and

professionals in the field of drug development, offering a consolidated resource for laboratory

and research applications.

Core Data and Properties
4-Nitrobenzyl alcohol is a commercially available organic compound that serves as a crucial

intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1][2][3][4] Its key

identifiers and physicochemical properties are summarized below for easy reference.
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Property Value Reference(s)

CAS Number 619-73-8 [2][5]

Molecular Formula C₇H₇NO₃ [5][6]

Molecular Weight 153.14 g/mol [5][6][7]

Appearance
White to light yellow crystalline

powder
[2][6]

Melting Point 92-94 °C [6]

Boiling Point 185 °C at 12 mmHg [6]

Solubility
Soluble in water (2 g/L),

ethanol, and ether.
[6][7]

IUPAC Name (4-nitrophenyl)methanol

Synonyms
p-Nitrobenzyl alcohol, (4-

Nitrophenyl)methanol
[2]

Applications in Research and Drug Development
4-Nitrobenzyl alcohol is a valuable intermediate due to its reactive nitro and benzyl alcohol

functionalities.[5] These groups allow for a wide range of chemical transformations, making it a

versatile precursor in multi-step syntheses.

Pharmaceutical Synthesis
The primary application of 4-nitrobenzyl alcohol in the pharmaceutical industry is as a key

intermediate.[1][2][3][5] It is a precursor in the synthesis of various active pharmaceutical

ingredients (APIs), including antibiotics like imipenem.[5]

Protecting Group Chemistry
The benzyl ether derived from 4-nitrobenzyl alcohol can be used as a protecting group for

alcohols in organic synthesis. The nitro group provides an orthogonal deprotection strategy,

often through reduction to an amine followed by further manipulation.
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Precursor to 4-Aminobenzyl Alcohol for ADC Linkers
A significant and modern application of 4-nitrobenzyl alcohol is its use in the synthesis of 4-

aminobenzyl alcohol. This is achieved through the selective reduction of the nitro group. 4-

Aminobenzyl alcohol is a critical component in the design of "self-immolative" or "self-

eliminating" linkers for antibody-drug conjugates (ADCs).[8] These linkers are designed to be

stable in circulation but cleave under specific conditions within target cancer cells, releasing the

potent cytotoxic drug.[8]

The workflow for this application can be visualized as follows:
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Workflow for the synthesis of 4-aminobenzyl alcohol and its use in ADCs.

Experimental Protocols
The following are detailed experimental protocols for key reactions involving 4-nitrobenzyl
alcohol.

Synthesis of 4-Nitrobenzyl Alcohol
A common laboratory-scale synthesis of 4-nitrobenzyl alcohol involves the hydrolysis of p-

nitrobenzyl acetate.

Materials:

p-Nitrobenzyl acetate

Methanol

15% Sodium hydroxide solution
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Cracked ice and water

Procedure:

Dissolve p-nitrobenzyl acetate (1.12 moles) in hot methanol (500 ml) in a 2-liter flask.

Slowly add a 15% solution of sodium hydroxide (1.43 moles) to the hot solution with shaking.

Caution should be exercised to prevent overly vigorous boiling.

After allowing the mixture to stand for 5 minutes, pour it with vigorous stirring into a mixture

of cracked ice and water (4.5 kg).

Collect the resulting precipitate on a Büchner funnel.

Recrystallize the crude product from 3 to 3.7 liters of water to obtain slender, nearly colorless

needles of 4-nitrobenzyl alcohol.

The overall synthesis workflow is depicted below:
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General workflow for the synthesis of 4-Nitrobenzyl alcohol.

Reduction of 4-Nitrobenzyl Alcohol to 4-Aminobenzyl
Alcohol
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The reduction of the nitro group in 4-nitrobenzyl alcohol is a key transformation for its use in

ADC linkers. A common method employs catalytic hydrogenation.

Materials:

4-Nitrobenzyl alcohol

Ethanol

10% Palladium on carbon (Pd/C) catalyst

Formic acid

Procedure:

In a round-bottom flask, dissolve 4-nitrobenzyl alcohol (1.0 mmol) in ethanol (5 mL).

Carefully add 10% Pd/C (5 mol%) to the solution.

While stirring, add formic acid (3.0 mmol) dropwise to the mixture.

Attach a reflux condenser and heat the reaction mixture to 80 °C.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite®

pad with a small amount of ethanol.

Combine the filtrates and remove the solvent under reduced pressure.

The crude product, 4-aminobenzyl alcohol, can be further purified by column

chromatography or recrystallization.

Safety and Handling
4-Nitrobenzyl alcohol should be handled with appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. It is advisable to work in a well-
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ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
4-Nitrobenzyl alcohol is a compound of significant interest to the scientific and drug

development communities. Its versatile chemical nature allows it to serve as a key intermediate

in the synthesis of a wide range of molecules, most notably as a precursor to self-immolative

linkers in antibody-drug conjugates. The protocols and data presented in this guide offer a

foundational resource for the effective utilization of 4-nitrobenzyl alcohol in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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